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Compound of Interest

Compound Name: Dapagliflozin

Cat. No.: B1669812

The following guidelines provide essential safety and logistical information for the proper
disposal of dapagliflozin, tailored for researchers, scientists, and drug development
professionals. Adherence to these procedures is critical for ensuring personnel safety and
environmental protection.

Regulatory Framework

In the United States, the disposal of pharmaceutical waste is primarily regulated by the
Environmental Protection Agency (EPA) under the Resource Conservation and Recovery Act
(RCRA).[1][2][3] Healthcare facilities and laboratories must also comply with regulations from
the Drug Enforcement Administration (DEA) for controlled substances and potentially more
stringent state-level rules.[1][2][4] In 2019, the EPA introduced regulations, often referred to as
Subpart P, which specifically address the management of hazardous waste pharmaceuticals by
healthcare facilities.[2][5] A key aspect of these regulations is the prohibition of flushing
hazardous waste pharmaceuticals down drains.[2]

Hazard Profile and Safety Precautions

Dapagliflozin is classified as harmful if swallowed and can cause serious eye damage.[6] It
may also cause skin and respiratory irritation.[7] Therefore, appropriate personal protective
equipment (PPE) must be worn when handling this compound.

Recommended Personal Protective Equipment (PPE):
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o Eye Protection: Use appropriate safety glasses or chemical safety goggles.[6][7]

e Hand Protection: Wear suitable chemical-resistant gloves (e.g., standard BS EN 374:2003).

[6]

» Skin and Body Protection: Wear appropriate protective clothing to prevent skin exposure.[6]
[7] A lab coat is standard.

o Respiratory Protection: If there is a risk of dust formation or aerosol inhalation, use a
NIOSH/MSHA or European Standard EN 149 approved respirator.[7]

e Work Environment: All handling should ideally occur in a well-ventilated area or a chemical
fume hood.[6] Ensure the laboratory is equipped with a safety shower and an eye wash
station.[6]

Step-by-Step Disposal Protocol

Step 1: Waste Characterization Determine if the dapagliflozin waste is considered hazardous.
While dapagliflozin is not explicitly a P- or U-listed hazardous waste under RCRA, any waste
exhibiting characteristics of ignitability, corrosivity, reactivity, or toxicity must be managed as
hazardous waste.[3] Consult your institution's Environmental Health and Safety (EHS)
department for guidance on classifying chemical waste.

Step 2: Segregation and Containment

o Pure Dapagliflozin (Unused/Expired): Keep the compound in its original or a clearly labeled,
sealed container. Do not mix with other chemical waste unless directed by your EHS office.

o Contaminated Labware: Items such as gloves, weighing papers, and pipette tips that are
grossly contaminated with dapagliflozin should be collected in a designated, sealed
container lined with a plastic bag.

o Empty Containers: Dispose of empty containers as hazardous or toxic waste in accordance
with national legislation.[6]

e Solutions: Aqueous solutions containing dapagliflozin should not be disposed of down the
drain.[6][8][9] Collect them in a compatible, sealed, and clearly labeled waste container.
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Step 3: Final Disposal

e The primary recommended disposal method for dapagliflozin waste is incineration at a
licensed hazardous material disposal facility.[2][8]

» Arrange for collection by a specialized, licensed waste disposal company.[6][8] Your
institution's EHS department will have established procedures and approved vendors for this
service.

» Never dispose of dapagliflozin or its contaminated materials in the regular trash or down the
sanitary sewer.[2][4][8][9]

Step 4: Accidental Spill Response

o Evacuate personnel from the immediate area and ensure adequate ventilation.[6][10]
o Wear the appropriate PPE as described above.[10]

e Avoid the generation of dust.[8]

» For powder spills, cover with a plastic sheet to minimize spreading.[9] Gently sweep or
vacuum the material into a suitable container for disposal.[7][8]

e For solutions, absorb the spill with an inert, non-combustible material (e.g., diatomite,
universal binders).[10]

e Place all cleanup materials into a sealed, labeled container for hazardous waste disposal.[6]
[10]

» Decontaminate the spill area and any affected equipment.[10]

Quantitative Environmental Data for Dapagliflozin

The following table summarizes key environmental fate and ecotoxicology data for
dapagliflozin.
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Parameter Value Reference Protocol Source
PEC/PNEC Ratio =

Environmental Risk 9.2x10> ECHA Guidance [11]
(Insignificant Risk)
Not readily

Persistence biodegradable (11% OECD 301F [11]
after 28 days)

Slowly degraded in

_ OECD 301F & 308 [12]

the environment
Low potential for

Bioaccumulation bioaccumulation (Log OECD 107/117 [11][12]
DatpH7.4=1.1)

Water Solubility 538 mg/L at pH 7 OECD 105 [12]

) Based on chronic
Predicted No Effect o )
) 100 pg/L toxicity to Pimephales [11][12]
Concentration (PNEC)
promelas
Predicted
) Based on European
Environmental 0.0092 pg/L [11]

Concentration (PEC)

per capita use

Summary of Cited Experimental Protocols

The environmental risk assessment of dapagliflozin relies on standardized methodologies
established by the Organisation for Economic Co-operation and Development (OECD).

o OECD 301F (Ready Biodegradability: Manometric Respirometry Test): This protocol
assesses the aerobic biodegradability of a chemical in an agueous medium. The test
measures oxygen consumption over 28 days by microorganisms exposed to the test
substance. A low percentage of degradation, as seen with dapagliflozin (11%), indicates the
substance is not "readily biodegradable."[11]

o OECD 308 (Aerobic and Anaerobic Transformation in Aquatic Sediment Systems): This study
evaluates the transformation and degradation of a chemical in a more complex system
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containing both water and sediment. It helps determine the substance's persistence and its
tendency to partition between the water and sediment phases. For dapagliflozin, this study
showed rapid dissipation from water to sediment, followed by extensive degradation.[11]

o OECD 105 (Water Solubility): This test determines the saturation mass concentration of a
substance in water at a given temperature. Dapagliflozin's solubility was measured at
different pH levels.[12]

o OECD 107/117 (Partition Coefficient n-octanol/water): This protocol measures the octanol-
water partition coefficient (Log P or Log D), which indicates a chemical's potential to
bioaccumulate in organisms. The low value for dapagliflozin suggests it is unlikely to
bioaccumulate.[11][12]

Dapagliflozin Disposal Workflow

The following diagram outlines the decision-making process for the proper disposal of
dapagliflozin waste in a laboratory setting.
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Dapagliflozin Waste G@

'

Step 1: Don Appropriate PPE
(Gloves, Goggles, Lab Coat)

Step 2: Characterize Waste
(Consult EHS Office)

Exhibits hazardous characteristics\ Confirmed non-hazardous
(Toxicity, etc.)

Non-Hazardous Waste

AP WESE (Unlikely for Pure Chemical)

Step 3: Segregate and Contain
(Labeled, Sealed Container)

Step 4: Arrange Collection

DO NOT Dispose in Sink or Trash by Licensed Disposal Company

Step 5: Final Disposal
(Incineration)

Click to download full resolution via product page

Caption: Decision workflow for the safe disposal of dapagliflozin waste.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.

References

. sdmedwaste.com [sdmedwaste.com]

. Managing Pharmaceutical Waste | Stericycle [stericycle.com]
. danielshealth.com [danielshealth.com]

. Medical Waste Management Program [cdph.ca.gov]

. epa.gov [epa.gov]

. medkoo.com [medkoo.com]

. fishersci.com [fishersci.com]

. cleanchemlab.com [cleanchemlab.com]

°
(o] (0] ~ (o)) ()] EEN w N =

. S3-us-west-2.amazonaws.com [s3-us-west-2.amazonaws.com|

¢ 10. file.medchemexpress.com [file.medchemexpress.com]

e 11. astrazeneca.com [astrazeneca.com]

e 12. Qtern (Filmdragerad tablett 5 mg/10 mg) « Fass vy | FASS Vard [fass.se]

 To cite this document: BenchChem. [Proper Disposal Procedures for Dapagliflozin in a
Laboratory Setting]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b1669812#dapagliflozin-proper-disposal-procedures]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

© 2025 BenchChem. All rights reserved. 7/8 Tech Support


https://www.benchchem.com/product/b1669812?utm_src=pdf-custom-synthesis
https://www.sdmedwaste.com/post/pharmaceutical-waste-disposal-regulations
https://www.stericycle.com/en-us/resource-center/blog/pharmaceutical-waste-medication-disposal
https://www.danielshealth.com/knowledge-center/pharmaceutical-waste-regulations-policy-and-procedure
https://www.cdph.ca.gov/Programs/CEH/DRSEM/Pages/EMB/MedicalWaste/MedicalWaste.aspx
https://www.epa.gov/hwgenerators/management-hazardous-waste-pharmaceuticals
https://www.medkoo.com/uploads/product/Dapagliflozin/safety/SDS-Dapagliflozin.pdf
https://www.fishersci.com/store/msds?partNumber=AC464620010&productDescription=DAPAGLIFLOZIN+1GR&vendorId=VN00032119&countryCode=US&language=en
https://www.cleanchemlab.com/msds_pdf/pdf/index_msds.php?hdtuerbcj=2245
https://s3-us-west-2.amazonaws.com/drugbank/msds/DB06292.pdf?1555970129
https://file.medchemexpress.com/batch_PDF/HY-128723/Dapagliflozin-impurity-SDS-MedChemExpress.pdf
https://www.astrazeneca.com/content/dam/az/PDF/Sustainability/era/Dapagliflozin.pdf
https://fass.se/health/product/20150422000035
https://www.benchchem.com/product/b1669812#dapagliflozin-proper-disposal-procedures
https://www.benchchem.com/product/b1669812#dapagliflozin-proper-disposal-procedures
https://www.benchchem.com/product/b1669812#dapagliflozin-proper-disposal-procedures
https://www.benchchem.com/contactus?utm_src=support
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1669812?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BE“GHE Safety Operating Guide

Check Availability & Pricing

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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